Cas no 941895-81-4 (2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide)

• Product Name: 2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide
• CAS No: 941895-81-4
• MF: C₂₆H₂₆N₄O₄
• MW: 458.509046077728
• CID: 5460959
• Update Time: 2025-06-11

2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzhydrylpiperazin-1-yl)-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide
• 2-[4-(diphenylmethyl)piperazin-1-yl]-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide
• VU0504219-1
• 4-(Diphenylmethyl)-N-(2-methyl-4-nitrophenyl)-α-oxo-1-piperazineacetamide
• 2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide

• Inchi： 1S/C26H26N4O4/c1-19-18-22(30(33)34)12-13-23(19)27-25(31)26(32)29-16-14-28(15-17-29)24(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-13,18,24H,14-17H2,1H3,(H,27,31)
• InChI Key： VIYZJYOQYCYWMY-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=CC=1C)[N+](=O)[O-])=O)N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 688
• XLogP3: 4.2
• Topological Polar Surface Area: 98.5

Additional information on 2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide

Introduction to 2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide (CAS No. 941895-81-4)

2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide (CAS No. 941895-81-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide is composed of a piperazine ring substituted with a diphenylmethyl group and an acetamide moiety attached to a nitrophenyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide in modulating specific protein-protein interactions and enzymatic activities. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and cellular regulation.

In addition to its enzymatic inhibition properties, 2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide has been evaluated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a drug candidate. In particular, the compound shows good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

To further explore the therapeutic potential of 2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and does not exhibit significant adverse effects at therapeutic doses.

In conclusion, 2-4-(diphenylmethyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide (CAS No. 941895-81-4) is a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its full potential, this compound may pave the way for the discovery of novel therapeutic agents targeting various diseases.